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Introduction

Bismuth iodide (Bils)-based perovskites are emerging as a promising, less toxic alternative to
lead-halide perovskites for photovoltaic applications. Their favorable optoelectronic properties
and stability make them attractive candidates for use in next-generation solar cells, particularly
in tandem configurations to enhance power conversion efficiency (PCE).[1] Tandem solar cells,
which stack a high-bandgap top cell with a low-bandgap bottom cell, can more efficiently utilize
the solar spectrum, surpassing the theoretical efficiency limit of single-junction cells. This
document provides detailed application notes and protocols for the synthesis of bismuth
iodide perovskite materials and their integration into tandem solar cell devices.

Data Presentation

The performance of bismuth iodide-based solar cells is a critical area of research. While
experimental efficiencies for single-junction cells are steadily improving, the performance of
tandem cells is largely based on simulations at present.
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Table 1: Experimental Performance of Single-Junction
Bi h lodide E kite Salar Cell

Device

Fill

Perovskit ] J_sc Referenc
. Architect V_oc (V) Factor PCE (%)
e Material (mA/cm?)
ure (%)
ITO/NiOx/P
] erovskite/P
CsBislio 0.79 4.2 69 2.3 [2][3]
Cs1BM/BC
P/Ag
Inverted
CsBislio 0.63 [4]
Planar
ITO/NiOx/P
) erovskite/P
Css3Bizle 0.62 2.4 47 0.7 [2]
Ces1BM/BC
P/Ag
AgBizl7 >0.8 ~0.9 [5]
Ag-Bi-I TiO2/Perov
_ >2.0 [5]
(R3m) skite/P3HT

Table 2: Simulated Performance of Lead-Free All-

Perovskite Tandem Solar Cells
Bottom Fill
Top Cell J sc Referenc
. Cell V_oc (V) Factor PCE (%)
Material . (mA/cm?)
Material (%)
Cs2AgBio.7
FASnNIs
5Sbo.25Brs .14 27.88 88.74 28.22
(1.41 eV)
(1.8eV)

Experimental Protocols
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Protocol 1: Synthesis of CsBislio Perovskite via Ligand-
Assisted Reprecipitation (LARP)

This protocol describes a cost-effective and simple method to synthesize high-quality CsBislio
perovskite material under ambient conditions.[6]

Materials:

Cesium iodide (Csl)

Bismuth (II1) iodide (Bils)

N,N-Dimethylformamide (DMF) (anhydrous)

Toluene (anhydrous)

Equipment:

e Magnetic stirrer

o Beakers

o Centrifuge

e Hot-air oven

Procedure:

e Precursor Solution Preparation:

o Dissolve Csl and Bils in a 1:3 molar ratio in DMF. For example, dissolve 1 mmol of Csl and
3 mmol of Bils in an appropriate volume of DMF.

o Stir the solution until the precursors are fully dissolved.

o Reprecipitation:
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o While stirring vigorously, transfer the precursor solution into a beaker containing toluene.

Toluene acts as a 'poor’ solvent, inducing the precipitation of the perovskite.

o An immediate color change should be observed, confirming the formation of the CsBisl1o

suspension.

e Washing and Drying:

o Continue stirring for 30 minutes at room temperature.

o Collect the precipitate by centrifugation.

o Wash the collected solid with toluene until the supernatant becomes clear to remove any

unreacted precursors or solvent residues.

o Dry the final product at 80°C in a hot-air oven overnight to evaporate any remaining

solvent.

CsBisl1o Synthesis (LARP)

DMF
(Good Solvent)

Toluene
(Poor Solvent)

\—b{ Add to Toluene }—V

Stir 30 min }—b{ Centrifuge & Wash }—P{ Dry at 80°C CsBislio Powder

Csl + Bils
(1:3 molar ratio)

Dissolve in DMF
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Workflow for CsBislio synthesis.

Protocol 2: Fabrication of a Bismuth lodide Perovskite
Single-Junction Solar Cell (Inverted Planar Structure)

This protocol details the fabrication of a single-junction solar cell using a solution-processed

bismuth iodide perovskite layer, which serves as the foundation for the top cell in a tandem
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configuration.

Materials:

o Patterned ITO-coated glass substrates

» Nickel (1) nitrate hexahydrate (for NiOx layer)

e CsBislio perovskite powder (from Protocol 1)

e DMF and Dimethyl sulfoxide (DMSO)

o PCe1BM ([6][6]-Phenyl-Ce1-butyric acid methyl ester)

o BCP (Bathocuproine)

» Silver (Ag) evaporation pellets

e Chlorobenzene

e Anti-solvent (e.qg., toluene)[4]

Equipment:

e Spin coater

e Hotplate

o Thermal evaporator

Procedure:

e Substrate Cleaning:

o Sequentially clean the ITO substrates with detergent, deionized water, acetone, and
isopropanol in an ultrasonic bath.

o Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes.
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e Hole Transport Layer (HTL) Deposition:

o Prepare a solution for the NiOx layer.

o Spin coat the NiOx solution onto the ITO substrate and anneal.
o Perovskite Layer Deposition:

o Prepare a 1 M perovskite precursor solution by dissolving the synthesized CsBislio powder
in a mixture of DMF and DMSO (e.g., 9:1 v/v). Stir at 70°C for 30 minutes.[7]

o Spin coat the perovskite solution onto the NiOx layer. During the spin coating process, drip
an anti-solvent (e.g., toluene) onto the spinning substrate to induce rapid crystallization
and form a uniform film.[4][8]

o Anneal the film on a hotplate.

e Electron Transport Layer (ETL) and Electrode Deposition:
o Spin coat a solution of PCe1BM in chlorobenzene onto the perovskite layer.
o Spin coat a BCP layer.

o Thermally evaporate a silver (Ag) back contact through a shadow mask to define the
active area of the device.

Single-Junction Cell Fabrication
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Fabrication of a single-junction cell.
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Protocol 3: Proposed Fabrication of a Two-Terminal
Monolithic Bismuth lodide/Silicon Tandem Solar Cell

Note: The following is a generalized and adapted protocol, as detailed experimental procedures
for bismuth iodide/silicon tandem cells are not yet widely established. This protocol combines
the fabrication of the bismuth iodide top cell with established practices for perovskite/silicon
tandem devices.

Objective: To fabricate a monolithic two-terminal tandem solar cell with a bismuth iodide-
based perovskite top cell and a silicon bottom cell.

Materials & Equipment:
e As per Protocol 2
o Textured n-type silicon wafer with a p-type emitter

o Materials for interconnection layer (ICL), e.g., transparent conductive oxide (TCO) like 1ZO or
ITO, and/or organic layers like PEDOT:PSS and C60.

Procedure:
 Silicon Bottom Cell Preparation:
o Start with a textured silicon heterojunction (SHJ) or TOPCon solar cell wafer.

o Ensure the front surface has a transparent conductive oxide (TCO) layer that will serve as
the rear electrode of the top cell.

¢ Interconnection Layer (ICL) Deposition:

o The ICL is crucial for efficiently recombining electrons from the top cell and holes from the
bottom cell.[9]

o A solution-processed ICL can be deposited.[10] For example, spin coat a layer of
PEDOT:PSS followed by a layer of fullerene (e.g., C60).

o Alternatively, a sputtered TCO like indium zinc oxide (IZO) can be used.
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o Bismuth lodide Top Cell Fabrication:
o Deposit the hole transport layer (e.g., NiOx) onto the ICL.

o Deposit the CsBislio perovskite layer as described in Protocol 2, step 3. Optimization of
spin speed and anti-solvent treatment will be necessary for the specific substrate stack.

o Deposit the electron transport layer (e.g., PCe1BM) and a buffer layer (e.g., BCP).
o Top Electrode Deposition:
o Deposit a transparent top electrode, such as a thin layer of sputtered ITO or 1ZO.

o Deposit a metal grid (e.g., silver) on top of the transparent electrode for charge collection.
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Two-Terminal Tandem Solar Cell Structure
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Structure of a tandem solar cell.
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Characterization Protocols
Protocol 4: Characterization of Tandem Solar Cells

Accurate characterization of two-terminal tandem solar cells is challenging due to the series
connection of the sub-cells.

Equipment:

Solar simulator (Class AAA) with spectral mismatch correction capabilities

Keithley source meter or equivalent for J-V measurements

External Quantum Efficiency (EQE) measurement system with bias light capabilities

Electroluminescence (EL) and Photoluminescence (PL) spectroscopy systems
Procedure:

o Current-Voltage (J-V) Measurement:

o Measure the J-V curve under simulated AM1.5G illumination.

o ltis crucial to ensure the spectral output of the simulator is correctly calibrated to avoid
misinterpretation of the current-limiting sub-cell.

o Report key parameters: V_oc, J_sc, Fill Factor, and PCE.
o External Quantum Efficiency (EQE) Measurement:
o Measure the EQE of the tandem device.

o To distinguish the contribution of each sub-cell, use appropriate bias light. For example,
illuminate the device with blue light to saturate the top cell while measuring the response
of the bottom cell to a chopped monochromatic light source, and vice versa with
red/infrared light for the top cell.

o Integrate the EQE of each sub-cell with the AM1.5G spectrum to determine the current
generated by each. The lower of the two will be the current-limiting sub-cell.
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e Spectrometric Characterization:
o This is an advanced technique to accurately determine the current matching point.[11]

o It involves measuring J-V curves under systematically varied spectral conditions, from
blue-rich to red-rich.

o By plotting the J_sc as a function of the spectral condition, the point where the top and
bottom cell currents are matched can be precisely identified.[12]

 Stability Measurement:

o Assess the operational stability of the encapsulated tandem device by tracking its
performance (e.g., PCE) over time under continuous illumination (Maximum Power Point
Tracking) at a controlled temperature.

Conclusion and Future Outlook

Bismuth iodide-based perovskites offer a viable pathway towards lead-free, stable, and
efficient tandem solar cells. While experimental realization of high-efficiency bismuth iodide
tandem devices is still in its early stages, the protocols outlined above provide a framework for
the synthesis of high-quality precursor materials and the fabrication of both single-junction and
tandem solar cell architectures. Further research is needed to optimize the bismuth iodide
perovskite film quality, engineer more efficient and robust interconnection layers, and minimize
voltage losses to bridge the gap between simulated potential and experimental reality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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